(3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one

• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one
• InChI: InChI=1S/C17H14N2O3S/c1-18-14-7-6-11(9-15(14)19(21)22)8-12-10-23-16-5-3-2-4-13(16)17(12)20/h2-9,18H,10H2,1H3/b12-8-
• InChI Key: VELUJHIDYSOBEH-WQLSENKSSA-N
• Isomeric SMILES: CNC1=C(C=C(C=C1)/C=C\2/CSC3=CC=CC=C3C2=O)[N+](=O)[O-]
• Canonical SMILES: CNC1=C(C=C(C=C1)C=C2CSC3=CC=CC=C3C2=O)[N+](=O)[O-]

Description

3-[[4-(methylamino)-3-nitrophenyl]methylidene]-1-benzothiopyran-4-one is a thiochromane.

Scientific Research Applications

Synthesis Methods

One of the key research areas for this compound is its synthesis. For example, studies have explored the synthesis of thiophene derivatives, including 3-alkylamino-5-arylthiophenes with various substituents, a process that could be relevant to the synthesis of (3E)-3-[[4-(methylamino)-3-nitrophenyl]methylidene]thiochromen-4-one (Kim & Kim, 2000). Similarly, the study of reaction mechanisms in such syntheses offers insights into the production of complex thiophene derivatives (Korkmaz & Zora, 2020).

Biological Activities

A significant aspect of research on this compound involves examining its biological activities. For instance, studies have been conducted on the DNA-binding properties and biological activities of nitrosubstituted acyl thioureas, which are structurally related to this compound (Tahir et al., 2015). Additionally, the synthesis and biological evaluation of Schiff’s bases and azetidinones, as potential antidepressant and nootropic agents, have been explored, which could be relevant for understanding the neuroactive potential of similar compounds (Thomas et al., 2016).

Environmental Biodegradation

Environmental biodegradation is another area of interest. Research has been conducted on the chemotaxis and biodegradation of 3-methyl-4-nitrophenol by Ralstonia sp. SJ98, which is closely related to the breakdown of nitrophenyl compounds, providing insights into the environmental aspects of related compounds (Bhushan et al., 2000).

Molecular Structure and Properties

The study of molecular structure and properties is crucial. Research on the crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide, which has similarities in structure, provides valuable insights into the properties and potential applications of such compounds (Al-Hourani et al., 2016).

Conformational Polymorphism

The study of conformational polymorphism in pharmaceutical solids is an essential aspect of research. Analysis of different polymorphic forms of similar compounds using solid-state NMR and electronic structure calculations can provide insights into the behavior of this compound in various states (Smith et al., 2006).